Cas no 926658-87-9 (3-oxa-9-azabicyclo3.3.1nonan-7-one)

• Product Name: 3-oxa-9-azabicyclo3.3.1nonan-7-one
• CAS No: 926658-87-9
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD20491410
• CID: 1121805
• PubChem ID: 55288333
• Update Time: 2025-08-02

3-oxa-9-azabicyclo3.3.1nonan-7-one Chemical and Physical Properties

Names and Identifiers

• 3-Oxa-9-azabicyclo[3.3.1]nonan-7-one
• 3-oxa-9-azabicyclo3.3.1nonan-7-one
• 3-oxa-9-aza-bicyclo[3.3.1]nonan-7-one
• 926658-87-9
• MFCD19218880
• AKOS006359127
• FT-0723311
• CS-0185233
• NZOXKWYNXYBVGD-UHFFFAOYSA-N
• EN300-223710
• SCHEMBL17349
• DB-021684
• G50345

• MDL： MFCD20491410
• Inchi： 1S/C7H11NO2/c9-7-1-5-3-10-4-6(2-7)8-5/h5-6,8H,1-4H2
• InChI Key： NZOXKWYNXYBVGD-UHFFFAOYSA-N
• SMILES： O1CC2CC(CC(C1)N2)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.136
• Boiling Point: 263℃
• Flash Point: 113℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 3-oxa-9-azabicyclo3.3.1nonan-7-one

Comprehensive Overview of 3-oxa-9-azabicyclo[3.3.1]nonan-7-one (CAS No. 926658-87-9): Properties, Applications, and Industry Insights

The compound 3-oxa-9-azabicyclo[3.3.1]nonan-7-one (CAS No. 926658-87-9) is a bicyclic organic molecule featuring a unique fusion of oxygen and nitrogen heteroatoms within its framework. This structural motif has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile scaffold for drug discovery. The presence of both oxa (oxygen) and aza (nitrogen) bridges in its bicyclo[3.3.1]nonane skeleton contributes to its stereochemical complexity, making it an intriguing target for synthetic chemists and material scientists alike.

In recent years, the demand for heterocyclic compounds like 3-oxa-9-azabicyclo[3.3.1]nonan-7-one has surged, driven by their applications in medicinal chemistry and catalysis. Researchers are particularly interested in its hydrogen-bonding capacity and conformational rigidity, which are critical for designing enzyme inhibitors or receptor modulators. The compound’s CAS No. 926658-87-9 serves as a key identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

The synthesis of 3-oxa-9-azabicyclo[3.3.1]nonan-7-one often involves multi-step organic transformations, including cyclization reactions and ring-closing methodologies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity. These innovations align with the industry’s shift toward green chemistry principles, reducing waste and energy consumption—a topic frequently searched by sustainability-focused professionals.

From a commercial perspective, CAS No. 926658-87-9 is cataloged by major chemical suppliers as a high-value intermediate. Its derivatives are investigated for roles in neurological therapeutics and antiviral agents, reflecting broader trends in precision medicine. Notably, the compound’s bicyclic core resembles motifs found in natural alkaloids, sparking interest in bio-inspired synthesis strategies—an area gaining traction in academic and industrial R&D.

Analytical characterization of 3-oxa-9-azabicyclo[3.3.1]nonan-7-one typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its stereochemistry. Such rigorous profiling is essential for patent applications and regulatory submissions, particularly in pharmaceutical development pipelines. The compound’s thermal stability and solubility profiles are also critical parameters for formulation scientists addressing drug delivery challenges.

Emerging discussions in scientific forums highlight the potential of 926658-87-9 in material science, particularly for designing functional polymers or ligands for metal-organic frameworks (MOFs). These applications resonate with searches related to next-generation materials and energy storage solutions, positioning the compound as a cross-disciplinary asset. Furthermore, computational studies using AI-driven molecular modeling tools are accelerating its exploration—a nod to the growing synergy between cheminformatics and experimental chemistry.

In summary, 3-oxa-9-azabicyclo[3.3.1]nonan-7-one (CAS No. 926658-87-9) exemplifies the intersection of structural innovation and applied science. Its relevance spans drug discovery, catalysis, and advanced materials, making it a compound of enduring interest. As research continues to uncover new functionalities, its role in addressing global health and technological challenges will likely expand, solidifying its place in the scientific lexicon.